1-Bromo-5-chloropentane
Overview
Description
1-Bromo-5-chloropentane is a chemical compound with the linear formula Cl(CH2)5Br . It has a molecular weight of 185.49 .
Molecular Structure Analysis
The molecular structure of 1-Bromo-5-chloropentane consists of a five-carbon chain (pentane), with a bromine atom attached to one end of the chain (1-bromo) and a chlorine atom attached to the other end (5-chloro) .Physical And Chemical Properties Analysis
1-Bromo-5-chloropentane is a liquid at 20 degrees Celsius . It has a boiling point of 212 degrees Celsius and a flash point of 95 degrees Celsius . The specific gravity at 20/20 degrees Celsius is 1.41, and the refractive index is 1.48 .Scientific Research Applications
Organic Synthesis
As a halogenated compound, 1-Bromo-5-chloropentane can be used as a starting material in organic synthesis. It can undergo reactions such as nucleophilic substitution or elimination to form new compounds .
Building Block in Chemistry
This compound can serve as a building block in the synthesis of larger, more complex molecules. Its two halogen atoms (bromine and chlorine) make it a versatile reagent that can participate in a variety of chemical reactions .
Pharmaceuticals
Halogenated compounds like 1-Bromo-5-chloropentane are often used in the synthesis of pharmaceuticals. The halogen atoms can be replaced with other groups or atoms during the synthesis process to create a wide range of potential drug molecules .
Material Science
In material science, halogenated compounds are used in the synthesis of polymers and other materials. The halogen atoms can participate in reactions to form new bonds, creating materials with specific properties .
Research & Development
In research and development laboratories, 1-Bromo-5-chloropentane could be used to explore new synthetic routes or to produce novel compounds .
Education
In educational settings, this compound could be used in teaching laboratories to demonstrate various chemical reactions and techniques .
Agrochemicals
Halogenated compounds like 1-Bromo-5-chloropentane can be used in the synthesis of various agrochemicals. These could include pesticides, herbicides, or fungicides .
Dyes and Pigments
In the colorants industry, halogenated compounds are often used in the synthesis of dyes and pigments. The halogen atoms can participate in reactions to form new bonds, creating colorants with specific properties .
Flavors and Fragrances
In the flavors and fragrances industry, halogenated compounds can be used to synthesize various aroma compounds. The halogen atoms can be replaced with other groups or atoms during the synthesis process to create a wide range of potential aroma molecules .
Plastics and Polymers
Halogenated compounds are often used in the plastics and polymers industry. They can be used in the synthesis of various types of plastics and polymers, contributing to the materials’ specific properties .
Biochemical Research
In biochemical research, halogenated compounds like 1-Bromo-5-chloropentane can be used as probes or labels in various types of assays and experiments .
Environmental Science
Halogenated compounds can be used in environmental science for studies related to pollution and contamination. They can be used as tracers or indicators in various types of environmental assessments .
Safety And Hazards
1-Bromo-5-chloropentane is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It is a combustible liquid and may cause skin irritation, serious eye irritation, and respiratory irritation . Safety measures include washing thoroughly after handling, wearing protective gear, and avoiding breathing dust/fume/gas/mist/vapors/spray .
properties
IUPAC Name |
1-bromo-5-chloropentane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10BrCl/c6-4-2-1-3-5-7/h1-5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PHHNNDKXQVKJEP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCCl)CCBr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10BrCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3068960 |
Source
|
| Record name | Pentane, 1-bromo-5-chloro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3068960 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.49 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Bromo-5-chloropentane | |
CAS RN |
54512-75-3 |
Source
|
| Record name | 1-Bromo-5-chloropentane | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=54512-75-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Bromo-5-chloropentane | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0054512753 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-Bromo-5-chloropentane | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=50474 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Pentane, 1-bromo-5-chloro- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Pentane, 1-bromo-5-chloro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3068960 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-bromo-5-chloropentane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.053.794 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 1-BROMO-5-CHLOROPENTANE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/LZF4NNM2WX | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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